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Aspect Details

Drug Class Adamantane derivative antiviral drug [1] [2].

Primary
Indication

Treatment of infections caused by the Herpes simplex virus (HSV), marketed for

herpes zoster and simplex [2] [3].

Mechanism of
Action

Multifaceted: inhibits viral fusion with host cell membrane; alters host membrane

properties (fluidity/permeability); immunomodulatory (enhances macrophage/NK cell
activity); anti-inflammatory (reduces pro-inflammatory cytokines) [2].

Metabolism Not extensively metabolized. Majority excreted unchanged in urine. Identified
metabolites include amantadine and 1-adamantyl-(2-hydroxy)acetamide. Minor

pathways: demethylation of dimethylamino group and oxidative deamination [4].

The following diagram illustrates the established multi-target mechanism of action of Tromantadine:
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Tromantadine's multi-target mechanism against herpesviruses.

Gaps in Toxicological Data

The search results lack detailed experimental protocols and quantitative data crucial for a non-clinical safety

profile. Key information for researchers is missing:

Specific Toxicity Data: No detailed results from in vitro (e.g., mutagenicity, chromosomal
aberration) or in vivo (e.g., rodent and non-rodent repeated-dose toxicity, carcinogenicity) studies.

Pharmacokinetic Parameters: Limited data on absorption, distribution (volume of distribution,
protein binding), and elimination (half-life, clearance) in humans [3].

Clinical Adverse Effects: No comprehensive list or incidence rates of adverse reactions from human
studies [3].

Detailed Experimental Protocols: The search results do not contain the specific methodologies
(e.g., cell lines, animal models, dosing regimens, endpoint measurements) used to establish the

existing safety and metabolic data.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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